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Compound of Interest

Compound Name: Molybdenum-92

Cat. No.: B083593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the gamma-ray spectroscopy of

Molybdenum-92 (⁹²Mo). This document includes detailed experimental protocols for studying

the excited states of ⁹²Mo, quantitative data on its gamma-ray emissions, and visualizations of

its nuclear de-excitation pathways and relevant experimental workflows. As a stable isotope,

⁹²Mo's gamma-ray spectrum is typically studied by populating its excited states through nuclear

reactions, such as inelastic neutron scattering.

Introduction to Gamma-Ray Spectroscopy of
Molybdenum-92
Molybdenum-92 is a stable isotope of molybdenum with a natural abundance of approximately

14.84%. Unlike radioactive isotopes, ⁹²Mo does not undergo spontaneous decay and therefore

does not have a characteristic decay spectrum. However, its nuclear structure can be

investigated by exciting the nucleus to higher energy levels and observing the subsequent

gamma-ray emissions as it de-excites. This process provides valuable information about the

nuclear shell structure and is crucial for validating nuclear models. A common method to

populate the excited states of ⁹²Mo is through the inelastic scattering of neutrons, denoted as

the ⁹²Mo(n,n'γ) reaction.
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The following tables summarize the adopted gamma-ray energies and relative intensities for

the de-excitation of Molybdenum-92, as compiled from the Evaluated Nuclear Structure Data

File (ENSDF).[1]

Table 1: Adopted Energy Levels of Molybdenum-92

Level Energy (keV) Spin and Parity (Jπ) Half-life

0.0 0+ STABLE

1509.5 2+ 1.15 ps

2282.6 4+ >3.4 ps

2526.4 5- 190 ns

2612.5 6+ 1.4 ps

2760.5 8+ 190 ns

3090.8 2+ 11 fs

Table 2: Adopted Gamma-Ray Transitions in Molybdenum-92

Initial Level
Energy (keV)

Final Level
Energy (keV)

Gamma-Ray
Energy (keV)

Relative
Intensity

Multipolarity

1509.5 0.0 1509.5 100 E2

2282.6 1509.5 773.1 100 E2

2526.4 2282.6 243.8 100 E1

2612.5 2282.6 329.9 100 E2

2760.5 2612.5 148.0 100 E2

3090.8 0.0 3090.8 100 E2

3090.8 1509.5 1581.3 2.5 M1+E2

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b083593?utm_src=pdf-body
https://nucleardata.berkeley.edu/projects/ensdf.html
https://www.benchchem.com/product/b083593?utm_src=pdf-body
https://www.benchchem.com/product/b083593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A prevalent method for studying the gamma-ray spectrum of ⁹²Mo is through inelastic neutron

scattering. The following protocol outlines the key steps for a typical ⁹²Mo(n,n'γ) experiment.

Objective: To populate the excited states of a ⁹²Mo target using inelastic neutron scattering and

to measure the resulting gamma-ray emissions to determine their energies and relative

intensities.

Materials:

Target: A high-purity, enriched ⁹²Mo sample.

Neutron Source: A neutron generator, such as a Van de Graaff accelerator producing

neutrons via reactions like ³H(p,n)³He or ²H(d,n)³He.

Gamma-Ray Detector: A high-purity germanium (HPGe) detector, or an array of HPGe

detectors for coincidence measurements.

Data Acquisition System: A multi-channel analyzer (MCA) and associated electronics for

signal processing and data storage.

Shielding: Lead and copper shielding for the detector to reduce background radiation.

Protocol:

Neutron Beam Production:

Generate a monoenergetic beam of fast neutrons using a particle accelerator. The neutron

energy should be sufficient to excite the levels of interest in ⁹²Mo.

The neutron flux at the target position should be monitored using a neutron detector or by

using a monitor foil with a well-known reaction cross-section.

Target Setup:

Place the enriched ⁹²Mo target in the path of the neutron beam.

The target should be thin enough to minimize neutron multiple scattering and gamma-ray

self-absorption.
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Detector Setup and Calibration:

Position the HPGe detector at a specific angle relative to the incident neutron beam. For

angular distribution measurements, a goniometer can be used to vary the detector angle.

Calibrate the energy and efficiency of the detector using standard radioactive sources with

well-known gamma-ray energies and intensities (e.g., ¹³³Ba, ¹⁵²Eu, ⁶⁰Co).

Data Acquisition:

Irradiate the ⁹²Mo target with the neutron beam.

Acquire the gamma-ray spectrum using the HPGe detector and the MCA. The acquisition

time should be sufficient to obtain good statistics for the peaks of interest.

To distinguish prompt gamma-rays from the ⁹²Mo(n,n'γ) reaction from background and

neutron-capture gamma-rays, time-of-flight techniques can be employed.

Data Analysis:

Analyze the acquired gamma-ray spectrum to identify the photopeaks corresponding to

the de-excitation of ⁹²Mo.

Determine the energy and net area (counts) of each photopeak.

Correct the peak areas for the detector efficiency at the respective energies.

Calculate the relative intensities of the gamma-ray transitions.

If angular distribution measurements are performed, the data can be fitted with Legendre

polynomials to determine multipole mixing ratios.
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De-excitation Pathway of 92Mo
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Caption: De-excitation cascade of ⁹²Mo.

Experimental Workflow for 92Mo(n,n'γ)
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Caption: Workflow for ⁹²Mo(n,n'γ) spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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